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Compound of Interest

Amino(3-hydroxyphenyl)acetic
Compound Name:
acid hydrochloride

Cat. No.: B1442587

Essential Safety and Handling Guide for Amino(3-
hydroxyphenyl)acetic acid hydrochloride

This guide provides essential, field-tested procedures for the safe handling, use, and disposal
of Amino(3-hydroxyphenyl)acetic acid hydrochloride (CAS No: 81017-73-4). Designed for
researchers, scientists, and drug development professionals, this document moves beyond
mere compliance, embedding a culture of safety and procedural excellence within your
laboratory operations. Our commitment is to furnish you with the critical information necessary
to mitigate risks and ensure both personal safety and experimental integrity.

Hazard Analysis: Understanding the Compound

Amino(3-hydroxyphenyl)acetic acid hydrochloride is a chemical compound that requires
careful handling due to its potential health effects. According to the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals, this compound is classified as
follows:

» Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

o Skin Irritation (Category 2): Causes skin irritation.[1][2]
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» Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1][2]

The signal word for this compound is "Warning".[1][2] These classifications underscore the
necessity of stringent adherence to the safety protocols outlined below. The primary routes of
exposure are ingestion, skin contact, eye contact, and inhalation.[1][3][4]

Hazard Summary Table

Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation

Specific target organ toxicity, )
] ] H335: May cause respiratory
single exposure; Respiratory Category 3 o
irritation
system

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection and proper use of PPE are non-negotiable when handling Amino(3-
hydroxyphenyl)acetic acid hydrochloride. A risk assessment should always precede any
handling of this chemical to ensure the chosen PPE is appropriate for the scale and context of

the experiment.[5]

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent
contact with the eyes.[2][6] Standard safety glasses do not provide adequate protection
against splashes. In case of eye contact, immediately rinse with water for at least 15
minutes, including under the eyelids, and seek medical attention.[3]

¢ Skin Protection:
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o Gloves: Handle with chemical-resistant gloves (e.g., nitrile or neoprene) that have been
inspected for integrity before use.[2][7] Use proper glove removal technique to avoid skin
contact.[2]

o Protective Clothing: A lab coat or a disposable gown should be worn to protect the skin.[7]
For procedures with a higher risk of splashing, consider a polyethylene-coated
polypropylene gown or other laminate materials resistant to chemical permeation.[7]

o Respiratory Protection: Work in a well-ventilated area, preferably within a laboratory fume
hood, to avoid inhaling dust or fumes.[1][6] If a fume hood is not available or if dust
generation is significant, a NIOSH-approved respirator (such as an N95 or N100) may be
necessary.[7][8]

PPE Selection Workflow

PPE Selection

Start: Handling Amino(3-hydroxyphenyl)
acetic acid hydrochloride

Click to download full resolution via product page
Caption: PPE selection workflow for handling the compound.

Operational Plan: From Receipt to Disposal

A systematic approach to handling this compound from the moment it enters the lab until its
disposal is crucial for safety.

Handling and Storage

e Handling:
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o Always handle this compound in a well-ventilated area or a chemical fume hood to
minimize inhalation exposure.[1]

o Avoid generating dust.[4]
o Wash hands thoroughly after handling, and before breaks.[1][2]
o Do not eat, drink, or smoke in the work area.[1]

o Facilities should be equipped with an eyewash station.[1]

o Storage:
o Store in a tightly closed container.[1]
o Keep in a cool, dry, and well-ventilated place away from incompatible substances.[1]

o Store locked up.[1]

Emergency Procedures
« Spills:

o Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE, including respiratory protection.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it into a suitable, labeled container for disposal.[6]

o Prevent the spill from entering drains or waterways.[1][6]
o First Aid:

o If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[2][3]

o In Case of Skin Contact: Immediately wash the affected area with plenty of soap and
water. Remove contaminated clothing and wash it before reuse. If irritation persists, get
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medical advice.[1][2][3]

o In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice.[1][3]

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[1][3]

Disposal Plan

All waste materials, including the compound itself and any contaminated materials (e.g.,
gloves, wipes), must be disposed of as hazardous waste.

o Collect waste in a clearly labeled, sealed container.

» Dispose of the contents and container in accordance with local, state, and federal
regulations at an approved waste disposal plant.[1]

» Do not allow the product to enter drains or soil.[1]

By adhering to these detailed protocols, you can create a secure and efficient research
environment. Your commitment to safety is paramount, not only for your own well-being but for
the integrity of your scientific pursuits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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